Cas no 1227577-18-5 (6-Fluoro-4-methylpyridin-3-ol)

• Product Name: 6-Fluoro-4-methylpyridin-3-ol
• CAS No: 1227577-18-5
• MF: C₆H₆FNO
• MW: 127.116344928741
• MDL: MFCD16611074
• CID: 4456955
• PubChem ID: 71299634
• Update Time: 2025-07-19

6-Fluoro-4-methylpyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-4-Methylpyridin-3-ol
• 2-Fluoro-5-hydroxy-4-methylpyridine
• 2-Fluoro-5-hydroxy-4-picoline
• 3-Pyridinol, 6-fluoro-4-methyl-
• AB71303
• PC51126
• FCH1153736
• AK312146
• AB0036694
• Y3896
• DS-11826
• SCHEMBL19555410
• CS-0195337
• 6-Fluoro-4-methylpyridin-3-ol, 2-Fluoro-5-hydroxy-4-picoline
• MFCD16611074
• DTXSID40744335
• AKOS027321780
• 1227577-18-5
• 6-Fluoro-4-methylpyridin-3-ol

• MDL： MFCD16611074
• Inchi： 1S/C6H6FNO/c1-4-2-6(7)8-3-5(4)9/h2-3,9H,1H3
• InChI Key： TUUUGYGFGFUHAC-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=C(C=N1)O

Computed Properties

• Exact Mass: 127.043341977g/mol
• Monoisotopic Mass: 127.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1
• XLogP3: 1.3

Experimental Properties

• Boiling Point: 320.5±37.0℃ at 760 mmHg

6-Fluoro-4-methylpyridin-3-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 6-Fluoro-4-methylpyridin-3-ol

Introduction to 6-Fluoro-4-methylpyridin-3-ol (CAS No: 1227577-18-5)

6-Fluoro-4-methylpyridin-3-ol, identified by its CAS number 1227577-18-5, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic compounds that exhibit a wide range of biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The structural features of 6-fluoro-4-methylpyridin-3-ol include a fluorine atom at the 6-position and a methyl group at the 4-position of the pyridine ring, along with a hydroxyl group at the 3-position. These substituents contribute to its unique chemical and biological properties, which have been extensively studied in recent years. The presence of the fluorine atom, in particular, enhances the metabolic stability and binding affinity of the compound, making it an attractive candidate for drug design.

In recent years, there has been a growing interest in fluorinated pyridines due to their role in improving the pharmacokinetic properties of drugs. Studies have shown that the introduction of fluorine atoms can lead to increased lipophilicity, reduced metabolic clearance, and enhanced binding to biological targets. This has led to the development of several fluorinated pyridines as key intermediates in the synthesis of active pharmaceutical ingredients (APIs).

6-Fluoro-4-methylpyridin-3-ol has been investigated for its potential applications in various therapeutic areas. One of the most promising areas is in the development of antiviral agents. The pyridine core is a common motif in many antiviral drugs, and modifications to this core can lead to improved efficacy against viral infections. Research has demonstrated that 6-fluoro-4-methylpyridin-3-ol exhibits inhibitory activity against certain viral enzymes, making it a promising lead compound for further development.

In addition to its antiviral potential, 6-fluoro-4-methylpyridin-3-ol has also been explored for its anti-inflammatory and anticancer properties. The hydroxyl group at the 3-position of the pyridine ring can participate in hydrogen bonding interactions with biological targets, which is crucial for drug-receptor binding. Preclinical studies have shown that derivatives of this compound can modulate inflammatory pathways and inhibit the growth of cancer cells.

The synthesis of 6-fluoro-4-methylpyridin-3-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and functional group transformations. Advanced techniques such as flow chemistry and catalytic processes have been employed to improve the efficiency and scalability of its synthesis.

The pharmacological evaluation of 6-fluoro-4-methylpyridin-3-ol has revealed several interesting findings. In vitro studies have shown that it interacts with various enzymes and receptors, suggesting multiple mechanisms of action. Further research is needed to fully elucidate its pharmacological profile and identify potential side effects. Animal models have also been used to assess its safety and efficacy, providing valuable insights into its therapeutic potential.

The growing interest in fluorinated pyridines has led to advancements in synthetic methodologies and drug discovery strategies. Computational modeling techniques have been particularly useful in predicting the biological activity of these compounds before they are synthesized in the lab. This approach has significantly reduced the time and cost associated with drug development.

The industrial production of 6-fluoro-4-methylpyridin-3-ol is being optimized for scalability and cost-effectiveness. Manufacturers are focusing on developing sustainable synthetic routes that minimize waste and reduce environmental impact. Additionally, green chemistry principles are being applied to improve the overall sustainability of the production process.

The future prospects for 6-fluoro-4-methylpyridin-3-ol are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical applications. As our understanding of drug mechanisms improves, new derivatives of this compound may be developed to enhance their efficacy and safety.